Cas no 33116-33-5 (Stephavanine)

• Product Name: Stephavanine
• CAS No: 33116-33-5
• MF: C₂₆H₂₇NO₉
• MW: 497.493888139725
• CID: 837195
• PubChem ID: 421509
• Update Time: 2025-04-19

Stephavanine Chemical and Physical Properties

Names and Identifiers

• Stephavanine
• Hasubanan-6,7-diol,8,10-epoxy-8-methoxy- 2,3-[methylenebis(oxy)]-,6-(4-hydroxy-3- methoxybenzoate),(6a,7a,8a,10a)-
• Stephavamin
• NSC 135026
• [ "" ]
• NSC135026
• DTXSID20329583
• AKOS032948175
• 33116-33-5
• CHEMBL1992988
• 15-HYDROXY-14-METHOXY-5,7,21-TRIOXA-20-AZAHEXACYCLO[11.4.3.1(1)(1),(1)?.0(1),(1)(3).0(2),(1)?.0?,?]HENICOSA-2,4(8),9-TRIEN-16-YL 4-HYDROXY-3-METHOXYBENZOATE
• DA-78042
• (15-hydroxy-14-methoxy-5,7,21-trioxa-20-azahexacyclo[11.4.3.1^{11,14.0^{1,13.0^{2,10.0^{4,8]henicosa-2,4(8),9-trien-16-yl) 4-hydroxy-3-methoxybenzoate
• NSC-135026
• DTXCID40280682
• (15-hydroxy-14-methoxy-5,7,21-trioxa-20-azahexacyclo[11.4.3.111,14.01,13.02,10.04,8]henicosa-2,4(8),9-trien-16-yl) 4-hydroxy-3-methoxybenzoate

• Inchi： 1S/C26H27NO9/c1-31-17-7-13(3-4-16(17)28)23(30)35-21-10-24-5-6-27-25(24)11-20(36-26(25,32-2)22(21)29)14-8-18-19(9-15(14)24)34-12-33-18/h3-4,7-9,20-22,27-29H,5-6,10-12H2,1-2H3/t20-,21-,22-,24-,25-,26-/m0/s1
• InChI Key： BTDVYOKUHWMJJD-UWBSNJKQSA-N
• SMILES： C12OCOC1=CC1[C@]34C[C@H](OC(C5C=C(OC)C(O)=CC=5)=O)[C@@H]([C@@]5(OC)[C@]3(NCC4)C[C@H](O5)C=1C=2)O

Computed Properties

• Exact Mass: 497.16900
• Monoisotopic Mass: 497.169
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 36
• Rotatable Bond Count: 5
• Complexity: 905
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 125
• XLogP3: 0.221

Experimental Properties

• Color/Form: Powder
• Density: 1.55
• Boiling Point: 702.1°C at 760 mmHg
• Flash Point: 378.4°C
• Refractive Index: 1.696
• PSA: 124.94000
• LogP: 2.23610

Stephavanine Security Information

• Storage Condition：Store at room temperature, 2-8 ℃ is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Hasubanan alkaloids Hasubanan alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Hasubanan alkaloids